Cas no 2137035-96-0 (Carbamic acid, N-[(1S)-1-(4-isothiazolylcarbonyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S)-1-(4-isothiazolylcarbonyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 2137035-96-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5293905
• Update Time: 2025-06-03

Carbamic acid, N-[(1S)-1-(4-isothiazolylcarbonyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-1-(4-isothiazolylcarbonyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-5-9(10(15)8-6-13-18-7-8)14-11(16)17-12(2,3)4/h6-7,9H,5H2,1-4H3,(H,14,16)/t9-/m0/s1
• InChI Key： ZGZNEMUARUGRRD-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C(C1=CSN=C1)=O)CC

Additional information on Carbamic acid, N-[(1S)-1-(4-isothiazolylcarbonyl)propyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1S)-1-(4-Isothiazolylcarbonyl)Propyl]-, 1,1-Dimethylethyl Ester

Carbamic Acid, N-[(1S)-1-(4-Isothiazolylcarbonyl)Propyl]-, 1,1-Dimethylethyl Ester is a complex organic compound with the CAS registry number 2137035-96-0. This compound belongs to the class of carbamates and is widely recognized for its applications in various industries, including agriculture and pharmaceuticals. The structure of this compound is characterized by a carbamate functional group, which plays a pivotal role in its chemical reactivity and biological activity.

The molecular formula of Carbamic Acid, N-[(1S)-1-(4-Isothiazolylcarbonyl)Propyl]-, 1,1-Dimethylethyl Ester is C₁₅H₂₅NOS₂, with a molecular weight of approximately 305.4 g/mol. The compound consists of a central carbamate group (-O-CO-NH-) attached to an isothiazole ring and a tert-butyl ester group. The stereochemistry at the chiral center (denoted by the (S) configuration) is critical for determining its pharmacological properties and selectivity in biological systems.

Recent studies have highlighted the potential of this compound as a pesticide and herbicide, particularly in controlling various agricultural pests. Its ability to inhibit key enzymes in pest metabolism makes it an effective tool for crop protection. Moreover, research has shown that this compound exhibits selective toxicity, minimizing adverse effects on non-target species and enhancing its environmental safety profile.

In the pharmaceutical sector, Carbamic Acid, N-[(1S)-1-(4-Isothiazolylcarbonyl)Propyl]-, 1,1-Dimethylethyl Ester has been explored as a potential antimicrobial agent. Its unique structure allows it to interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This property has garnered interest in developing novel antibiotics to combat drug-resistant bacterial strains.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the isothiazole ring followed by esterification and stereochemical resolution. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

From an environmental perspective, understanding the degradation pathways of Carbamic Acid, N-[(1S)-1-(4-Isothiazolylcarbonyl)Propyl]-, 1,1-Dimethylethyl Ester is crucial for assessing its long-term impact on ecosystems. Research indicates that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in soil and water systems. However, further studies are needed to evaluate its bioaccumulation potential and toxicity to aquatic organisms.

In conclusion, Carbamic Acid, N-[(1S)-1-(4-Isothiazolylcarbonyl)Propyl]-, 1,1-Dimethylethyl Ester (CAS No: 2137035-96-0) is a versatile compound with promising applications in agriculture and medicine. Its unique chemical structure and stereochemistry contribute to its efficacy as a pesticide and antimicrobial agent. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds significant potential for advancing sustainable pest control and therapeutic interventions.